Cas no 222986-83-6 (Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-)

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- structure
222986-83-6 structure
Product Name:Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
CAS No:222986-83-6
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD15476985
CID:1408242
PubChem ID:22710668
Update Time:2025-04-20

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-4-(4-pyridinyl)-
    • SY278528
    • hydroxy-4-(4-pyridyl)benzoic acid
    • MFCD15476985
    • DA-43188
    • SCHEMBL5544965
    • 2-Hydroxy-4-(pyridin-4-yl)benzoic acid
    • CHEMBL4301249
    • DKTWIAGEOMXUHC-UHFFFAOYSA-N
    • 4-(4-Pyridyl)salicylic Acid
    • 222986-83-6
    • MDL: MFCD15476985
    • Inchi: 1S/C12H9NO3/c14-11-7-9(1-2-10(11)12(15)16)8-3-5-13-6-4-8/h1-7,14H,(H,15,16)
    • InChI Key: DKTWIAGEOMXUHC-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C=CC(=C1)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 215.05827
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • PSA: 70.42

Benzoic acid, 2-hydroxy-4-(4-pyridinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002131-1g
2-Hydroxy-4-(pyridin-4-yl)benzoic acid
222986-83-6 97%
1g
$1564.50 2023-09-02
eNovation Chemicals LLC
Y1191251-1g
4-(4-Pyridyl)salicylic Acid
222986-83-6 95%
1g
$1090 2024-07-19
eNovation Chemicals LLC
Y1191251-1g
4-(4-Pyridyl)salicylic Acid
222986-83-6 95%
1g
$1090 2025-02-21
eNovation Chemicals LLC
Y1191251-1g
4-(4-Pyridyl)salicylic Acid
222986-83-6 95%
1g
$1090 2025-02-26
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.